Cas no 1257556-17-4 ((2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one
• CAS No: 1257556-17-4
• MF: C₂₂H₂₁N₅O
• MW: 371.435044050217
• CID: 5843223
• PubChem ID: 52416615
• Update Time: 2025-06-12

(2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-1-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]prop-2-en-1-one
• (2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one
• AKOS024493231
• 1257556-17-4
• F5040-0678
• (E)-3-phenyl-1-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)prop-2-en-1-one

• Inchi： 1S/C22H21N5O/c28-22(12-9-18-6-2-1-3-7-18)27-16-14-26(15-17-27)21-11-10-20(24-25-21)19-8-4-5-13-23-19/h1-13H,14-17H2/b12-9+
• InChI Key： KMBAFDYBODBLAD-FMIVXFBMSA-N
• SMILES： C(N1CCN(C2=NN=C(C3=NC=CC=C3)C=C2)CC1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 371.175
• Monoisotopic Mass: 371.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2A^2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on (2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one

Comprehensive Overview of (2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one (CAS No. 1257556-17-4)

The compound (2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one (CAS No. 1257556-17-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique piperazine-pyridazine core, coupled with a phenylpropenone moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its ability to interact with key enzymatic targets involved in cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. The compound's pyridinylpyridazine scaffold is reminiscent of several FDA-approved drugs, which has sparked curiosity about its pharmacokinetic properties and bioavailability. Studies suggest that its E-configuration (as indicated by the (2E) prefix) plays a critical role in its binding affinity, a topic frequently explored in molecular docking simulations.

One of the most searched questions in the context of this compound is: "What are the potential applications of (2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one in cancer research?" Preliminary data indicate that it may inhibit angiogenesis by targeting VEGFR-2, a receptor tyrosine kinase implicated in tumor growth. This aligns with the growing interest in anti-angiogenic agents as complementary treatments for solid tumors.

Another hot topic is the compound's structure-activity relationship (SAR), which is often discussed in forums dedicated to computational chemistry. The presence of both hydrogen bond acceptors (e.g., pyridazine nitrogen) and hydrophobic groups (e.g., phenyl ring) suggests a balanced lipophilicity profile, a key factor in optimizing blood-brain barrier penetration. This has led to speculation about its utility in neurodegenerative disease research, though further validation is required.

From a synthetic perspective, the compound's multi-step synthesis involves piperazine functionalization and cross-coupling reactions, topics frequently searched by organic chemists. Its CAS No. 1257556-17-4 serves as a critical identifier in patent literature and chemical databases, where researchers compare its properties with analogous heterocyclic compounds. Notably, its enone system (α,β-unsaturated ketone) is a reactive handle for further derivatization, a feature exploited in combinatorial chemistry.

Environmental and green chemistry enthusiasts often inquire about the compound's sustainability profile. While it is not classified as hazardous, its synthesis may involve catalysts or solvents that require careful handling. Recent trends emphasize the use of biodegradable reagents in similar synthetic routes, a direction that could enhance its appeal in industrial-scale production.

In summary, (2E)-3-phenyl-1-{4-[6-(pyridin-2-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one represents a fascinating case study at the intersection of drug design, chemical biology, and materials science. Its versatility and target selectivity continue to inspire innovative research, making it a subject of enduring relevance in both academic and industrial settings.